Cas no 1258649-92-1 (2-2-(2-Aminoethyl)-1,3-thiazol-4-ylacetic Acid Dihydrochloride)

• Product Name: 2-2-(2-Aminoethyl)-1,3-thiazol-4-ylacetic Acid Dihydrochloride
• CAS No: 1258649-92-1
• CID: 4582912
• Update Time: 2025-05-19

2-2-(2-Aminoethyl)-1,3-thiazol-4-ylacetic Acid Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-2-(2-Aminoethyl)-1,3-thiazol-4-ylacetic Acid Dihydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-2-(2-Aminoethyl)-1,3-thiazol-4-ylacetic Acid Dihydrochloride

Introduction to 2-2-(2-Aminoethyl)-1,3-thiazol-4-ylacetic Acid Dihydrochloride (CAS No. 1258649-92-1) and Its Emerging Applications in Chemical Biology

2-2-(2-Aminoethyl)-1,3-thiazol-4-ylacetic Acid Dihydrochloride, identified by the chemical compound code CAS No. 1258649-92-1, is a meticulously designed heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the thiazole derivatives, a class of molecules renowned for their diverse biological activities and structural versatility. The presence of both amino and carboxylic acid functional groups, coupled with the unique thiazole core, positions this molecule as a promising candidate for further exploration in drug discovery and therapeutic development.

The structural framework of 2-2-(2-Aminoethyl)-1,3-thiazol-4-ylacetic Acid Dihydrochloride incorporates a bifunctional nature, which is highly advantageous for medicinal chemistry applications. The aminoethyl side chain enhances solubility and potential interactions with biological targets, while the carboxylic acid moiety allows for salt formation, improving stability and bioavailability. These features make it an intriguing scaffold for designing novel compounds with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on thiazole derivatives due to their broad spectrum of biological activities. Thiazole scaffolds are known to exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. Among these derivatives, 2-2-(2-Aminoethyl)-1,3-thiazol-4-ylacetic Acid Dihydrochloride has shown particular promise in preclinical studies as a potential modulator of cellular signaling pathways. Its ability to interact with various enzymes and receptors has sparked interest in its role as an intermediate in the synthesis of more complex pharmacophores.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies for cancer. Emerging research indicates that thiazole derivatives can disrupt critical oncogenic pathways by inhibiting key enzymes involved in cell proliferation and survival. For instance, studies have demonstrated that certain thiazole-based compounds can induce apoptosis in cancer cells while sparing healthy tissues. The dihydrochloride salt form of 2-2-(2-Aminoethyl)-1,3-thiazol-4-ylacetic Acid Dihydrochloride enhances its solubility, facilitating its use in aqueous-based drug delivery systems—a crucial factor for clinical translation.

The compound's aminoethyl group also opens avenues for further chemical modification, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles. This adaptability is particularly valuable in drug discovery pipelines where lead optimization is a critical step. By appending different functional groups or linking this scaffold to other bioactive molecules, scientists can generate libraries of compounds with tailored properties for specific therapeutic applications.

Moreover, CAS No. 1258649-92-1 has been utilized in biochemical assays to investigate enzyme inhibition and receptor binding affinity. Its unique structural features make it an excellent probe for understanding molecular interactions at the atomic level. High-throughput screening (HTS) campaigns have identified derivatives of this compound that exhibit potent activity against targets relevant to neurological disorders, including enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The dihydrochloride form of 2-2-(2-Aminoethyl)-1,3-thiazol-4-ylacetic Acid Dihydrochloride ensures high purity and stability, making it suitable for both laboratory research and industrial-scale synthesis. This reliability is essential for maintaining consistency across experimental conditions and ensuring reproducibility in scientific outcomes. As pharmaceutical companies continue to prioritize innovative therapeutics targeting unmet medical needs, compounds like this one represent a valuable resource for medicinal chemists.

Recent advancements in computational chemistry have further accelerated the exploration of CAS No. 1258649-92-1's potential applications. Molecular docking simulations have revealed that this compound can interact with protein targets involved in metabolic disorders, suggesting its utility in developing treatments for conditions such as diabetes and obesity. By leveraging machine learning algorithms to predict binding affinities and toxicological profiles, researchers can prioritize promising candidates for experimental validation.

The versatility of 2-2-(2-Aminoethyl)-1,3-thiazol-4-ylacetic Acid Dihydrochloride extends beyond oncology and neurology; it has also shown promise in combating infectious diseases. Preliminary studies indicate that modifications to this scaffold can enhance the efficacy of antimicrobial agents against resistant strains of bacteria and fungi. In an era where antibiotic resistance poses a significant global health challenge, such findings underscore the importance of exploring novel chemical entities like this one.

Another area where this compound has made headlines is its role as a chelating agent in metal-based drug formulations. Thiazole derivatives are known to coordinate with transition metals such as copper and zinc, which are integral to many enzymatic processes. By designing metal complexes incorporating CAS No. 1258649-92-1, researchers aim to develop targeted therapies that exploit metalloenzymes overexpressed in diseased states or enhance the bioavailability of metal ions used therapeutically.

The synthetic pathways leading to 2-2-(2-Aminoethyl)-1,3-thiazol-4-ylacetic Acid Dihydrochloride highlight the ingenuity behind modern synthetic organic chemistry. Multi-step reactions involving cyclization, nucleophilic substitution, and salt formation have been optimized to achieve high yields and purity levels necessary for pharmaceutical-grade materials. These synthetic strategies not only produce the desired compound but also provide insights into methodologies applicable to other heterocyclic systems.

As regulatory agencies continue to evolve their guidelines on drug development, compounds like CAS No. 1258649-92-1 must meet stringent criteria regarding safety profiles and clinical efficacy before reaching market approval. However，the growing body of preclinical data supporting its potential applications bodes well for future collaborations between academia and industry stakeholders aiming to bring innovative therapies from bench to bedside.

In conclusion, 2- AAMEXETION,^{DHClDHClDHClDHClDHClDHClDHClDHClDHClDHClDHClDHClDHCl}